molecular formula C20H19NO2S2 B8755394 Ethyl 2-cyano-3,3-bis(benzylthio)acrylate CAS No. 19607-34-2

Ethyl 2-cyano-3,3-bis(benzylthio)acrylate

Cat. No.: B8755394
CAS No.: 19607-34-2
M. Wt: 369.5 g/mol
InChI Key: ZQAVXRZNNHNNIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-cyano-3,3-bis(benzylthio)acrylate is a useful research compound. Its molecular formula is C20H19NO2S2 and its molecular weight is 369.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

19607-34-2

Molecular Formula

C20H19NO2S2

Molecular Weight

369.5 g/mol

IUPAC Name

ethyl 3,3-bis(benzylsulfanyl)-2-cyanoprop-2-enoate

InChI

InChI=1S/C20H19NO2S2/c1-2-23-19(22)18(13-21)20(24-14-16-9-5-3-6-10-16)25-15-17-11-7-4-8-12-17/h3-12H,2,14-15H2,1H3

InChI Key

ZQAVXRZNNHNNIQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=C(SCC1=CC=CC=C1)SCC2=CC=CC=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, sodium hydride (60%, 6.77 g) was added to dimethylformamide (75 mL). Thereto was added dropwise a solution of ethyl cyanoacetate (9.57 g) in dimethylformamide (15 mL) under cooling (internal temperature: ca. 10° C.) over a period of 15 minutes, and the mixture was stirred at room temperature for 10 minutes. Thereto was added dropwise a solution of carbon disulfide (5.09 mL) in dimethylformamide (12 mL) under cooling (internal temperature ≦10° C.) over a period of 20 minutes. The mixture was stirred at room temperature overnight, and thereto was added dropwise a solution of benzyl bromide (20.1 mL) in dimethylformamide (23 mL) under cooling (internal temperature ≦25° C.). The mixture was stirred at 70° C. for 7 hours and at room temperature overnight. The reaction mixture was poured in ice-water, and the mixture was stirred. The precipitates were collected by filtration and recrystallized from hot ethanol. The resultant crystals were washed with cold ethanol to give ethyl 2-cyano-3,3-bis(benzylthio)acrylate (25.63 g, yield: 82%) as a colorless solid.
Quantity
6.77 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
9.57 g
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two
Quantity
5.09 mL
Type
reactant
Reaction Step Three
Quantity
12 mL
Type
solvent
Reaction Step Three
Quantity
20.1 mL
Type
reactant
Reaction Step Four
Quantity
23 mL
Type
solvent
Reaction Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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